3-(2-chlorobenzyl)-6-(4-ethoxyphenyl)pyrimidin-4(3H)-one

• IUPAC Name: 3-[(2-chlorophenyl)methyl]-6-(4-ethoxyphenyl)pyrimidin-4-one
• InChI: InChI=1S/C19H17ClN2O2/c1-2-24-16-9-7-14(8-10-16)18-11-19(23)22(13-21-18)12-15-5-3-4-6-17(15)20/h3-11,13H,2,12H2,1H3
• InChI Key: OMNKUUGMWCNLBG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CC(=O)N(C=N2)CC3=CC=CC=C3Cl
• Molecular Formula: C19H17ClN2O2
• Molecular Weight: 340.8 g/mol

Description

3-(2-chlorobenzyl)-6-(4-ethoxyphenyl)pyrimidin-4(3H)-one is a chemical compound that belongs to the class of pyrimidine derivatives. It has been widely studied for its potential applications in the field of medicinal chemistry. This compound is known to possess various biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.

Scientific Research Applications

Nonlinear Optical Properties and Electronic Structure

The pyrimidine ring is a prominent structure in both DNA and RNA, making derivatives with this structure significant in pharmacology and nonlinear optics (NLO). A study examined the NLO properties of phenyl pyrimidine derivatives, revealing their potential for optoelectronic applications due to their considerable NLO character. These findings were supported by density functional theory (DFT) and time-dependent DFT (TDDFT) calculations, which confirmed the compounds' structural parameters and photophysical properties (Hussain et al., 2020).

Antimicrobial Applications

Research into pyrimidine derivatives has also indicated their antimicrobial potential. For example, novel coumarin derivatives incorporating pyrimidine structures were synthesized and demonstrated antimicrobial activity, underscoring the versatility of pyrimidine in drug design (Al-Haiza et al., 2003). Another study synthesized 3H-1,5-benzodiazepine derivatives featuring pyrimidine and reported their antimicrobial and antifungal activities, further highlighting the pyrimidine structure's significance in developing new antimicrobial agents (Kumar & Joshi, 2007).

Antiviral Research

Compounds with a pyrimidine base have been evaluated for their antiviral properties. One study investigated 5-substituted-2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines for their inhibitory activity against DNA and retroviruses. These compounds showed marked inhibition of retrovirus replication, indicating their potential as antiretroviral agents (Hocková et al., 2003).

Synthesis and Applications in Material Science

The synthesis of novel pyrimidine derivatives for material science applications has been explored. One study reported the synthesis of pyrimido[1,2-a]pyrimidine derivatives, demonstrating the pyrimidine derivatives' versatility and potential applications in material science (Jadhav et al., 2022).